Cas no 41348-48-5 (Ethyl 3-[(2,2-dimethyl-3-oxopropyl)-methylamino]-2,2-dimethylpropanoate)

• Product name: Ethyl 3-[(2,2-dimethyl-3-oxopropyl)-methylamino]-2,2-dimethylpropanoate
• CAS No: 41348-48-5
• MF: C₁₃H₂₅NO₃
• MW: 243.3425
• CID: 926880
• PubChem ID: 301091

Ethyl 3-[(2,2-dimethyl-3-oxopropyl)-methylamino]-2,2-dimethylpropanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-[(2,2-dimethyl-3-oxopropyl)-methylamino]-2,2-dimethylpropanoate
• AC1L6XOC
• AG-F-47187
• CTK4I4727
• ETHYL 3-[(2,2-DIMETHYL-3-OXO-PROPYL)-METHYL-AMINO]-2,2-DIMETHYL-PROPANOATE
• NSC177235
• NSC-177235
• 41348-48-5
• DTXSID10306520
• Ethyl 3-[(2,2-dimethyl-3-oxopropyl)(methyl)amino]-2,2-dimethylpropanoate
• DS-001070

• Inchi： InChI=1S/C13H25NO3/c1-7-17-11(16)13(4,5)9-14(6)8-12(2,3)10-15/h10H,7-9H2,1-6H3
• InChI Key： LTVNYUIVTWCMFN-UHFFFAOYSA-N
• SMILES： CCOC(=O)C(C)(C)CN(C)CC(C)(C)C=O

Computed Properties

• Exact Mass: 243.18355
• Monoisotopic Mass: 243.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.6Ų
• XLogP3: 1.7

Experimental Properties

• PSA: 46.61
• LogP: 1.73260